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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance and isotopic
composition of iridium (Ir). It is designed to serve as a core reference for researchers,
scientists, and professionals in drug development who require detailed and accurate data on
this element. The guide includes tabulated quantitative data, in-depth experimental
methodologies for isotopic analysis, and a visualization of a relevant experimental workflow.

Natural Abundance and Stable Isotopes of Iridium

Iridium, with the atomic number 77, is a dense, corrosion-resistant transition metal of the
platinum group. In its natural state, iridium is composed of two stable isotopes: °1Ir and 13Ir.[1]
[2] The more abundant of the two is 1°3Ir.[1] The standard atomic weight of iridium is
approximately 192.217 u.

Table 1: Natural Abundance and Properties of Stable Iridium Isotopes

Isotope Atomic Mass (u) Natural Abundance (%)
91r 190.96059 37.3
193¢ 192.96292 62.7

Data sourced from multiple consistent references.[1][3][4][5]
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Radioisotopes of Iridium

In addition to its stable isotopes, nhumerous radioactive isotopes of iridium have been
synthesized, with mass numbers ranging from 164 to 205.[6] The most stable of these
radioisotopes is 1°2Ir, which has a half-life of 73.83 days and is utilized in applications such as
brachytherapy for cancer treatment and industrial radiography.[1][7][8] Another notable long-
lived isomer is 1°2m2|r, with a half-life of 241 years.[6] Most other iridium radioisotopes have
significantly shorter half-lives, often less than a day.[6]

Table 2: Selected Radioisotopes of Iridium and their Properties

Isotope Half-Life Primary Decay Mode(s)
190| 11.78 d Electron Capture (EC)
192)y 73.83d B~

192m2|p 241y Isomeric Transition (IT)
194, 19.15h B~

195|p 25h B~

This table presents a selection of commonly referenced radioisotopes and does not represent
an exhaustive list.

Experimental Protocol: Determination of Iridium
Isotopic Abundance by MC-ICP-MS

The precise determination of the isotopic abundance of iridium is crucial for various scientific
applications. The current state-of-the-art method for this purpose is Multicollector Inductively
Coupled Plasma Mass Spectrometry (MC-ICP-MS).[1][6] This technique offers high precision
and accuracy in isotope ratio measurements.

Principle

MC-ICP-MS utilizes an inductively coupled plasma source to ionize the iridium sample. The
resulting ions are then accelerated and passed through a magnetic sector, which separates
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them based on their mass-to-charge ratio. Multiple detectors (Faraday cups) simultaneously
collect the ion beams of the different isotopes, allowing for the precise measurement of their
ratios.

Methodology

A detailed experimental protocol for the determination of iridium isotopic composition using MC-
ICP-MS is outlined below, based on established methodologies.[1][6]

1. Sample Preparation:

e Iridium-containing samples are first chemically purified to remove any matrix elements that
could cause isobaric interferences.

e The purified iridium is then dissolved in a suitable acid, typically hydrochloric acid (HCI), to
create a sample solution.

2. Instrumental Setup:
» A high-resolution multicollector inductively coupled plasma mass spectrometer is used.

e The instrument is configured to simultaneously measure the ion beams of 1°Ir and 1°3Ir using
Faraday cups.

3. Mass Bias Correction:

 Instrumental mass fractionation (mass bias) is a significant effect in MC-ICP-MS that needs
to be corrected for accurate isotope ratio measurements.

o Aregression model is employed for mass bias correction. This involves using certified
isotopic reference materials of other elements as primary calibrators. Commonly used
standards for this purpose include NIST SRM 997 (thallium) and NIST SRM 989 (rhenium).

[1][6]

e To induce a measurable drift in mass bias over a shorter time frame, the plasma's
radiofrequency (RF) power can be incrementally increased during the measurement
sessions.[1][6]
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4. Data Acquisition:
e The sample solution is introduced into the plasma.

e The ion signals for °Ir and 1°3Ir are measured simultaneously over a series of short
measurement sessions (e.g., 10-30 minutes).[1][6]

e The process is repeated multiple times to ensure statistical robustness of the data.
5. Data Analysis:

e The measured isotope ratios are corrected for mass bias using the data obtained from the
isotopic standards and the regression model.

e The corrected isotope ratios are then used to calculate the absolute isotopic abundances
and the atomic weight of iridium.

Application Workflow: Iridium Isotope Tag-Assisted
LC-MS for Metabolomics

The unique isotopic signature of iridium can be leveraged in advanced analytical techniques.
One such application is the use of iridium-containing tags for the sensitive and accurate
quantification of metabolites, such as fatty acids, in biological samples using Liquid
Chromatography-Mass Spectrometry (LC-MS).[9]

The following Graphviz diagram illustrates the experimental workflow for this method.
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Click to download full resolution via product page
Caption: Workflow for Iridium Isotope Tag-Assisted LC-MS.

This workflow demonstrates how the natural isotopic abundance of iridium provides a unique
signature for identifying and quantifying molecules of interest in complex biological matrices.
The distinct 37.3% to 62.7% ratio of 19r to 1°3Ir in the derivatizing agent allows for the clear
identification of tagged analytes from the background noise in the mass spectrum, thereby
enhancing the sensitivity and accuracy of the quantification.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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